N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-2-ethoxybenzamide

• IUPAC Name: N-[1-[(3,4-dichlorophenyl)methyl]pyrazol-4-yl]-2-ethoxybenzamide
• InChI: InChI=1S/C19H17Cl2N3O2/c1-2-26-18-6-4-3-5-15(18)19(25)23-14-10-22-24(12-14)11-13-7-8-16(20)17(21)9-13/h3-10,12H,2,11H2,1H3,(H,23,25)
• InChI Key: IIBFJPCFWRRWBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CN(N=C2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H17Cl2N3O2
• Molecular Weight: 390.3 g/mol

Description

N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-2-ethoxybenzamide, also known as DBPX, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-2-ethoxybenzamide is not fully understood. However, studies have shown that this compound acts on the GABAergic system, which is involved in the regulation of neuronal excitability. This compound has been shown to enhance the activity of GABA, an inhibitory neurotransmitter, which leads to a decrease in neuronal excitability and a reduction in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of chronic pain and inflammation. This compound has also been shown to increase the levels of GABA in the brain, which leads to a reduction in neuronal excitability and a decrease in anxiety and seizures.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-2-ethoxybenzamide is its potential therapeutic applications in the treatment of chronic pain, inflammation, anxiety, and epilepsy. This compound has also been shown to have low toxicity, making it a potential candidate for further development. However, one of the limitations of this compound is the lack of clinical studies, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for the research of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-2-ethoxybenzamide. One direction is to conduct further studies to understand the exact mechanism of action of this compound. Another direction is to conduct clinical studies to evaluate the safety and efficacy of this compound in the treatment of chronic pain, inflammation, anxiety, and epilepsy. Additionally, further studies could be conducted to evaluate the potential of this compound as a treatment for other neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific studies. This compound has potential therapeutic applications in the treatment of chronic pain, inflammation, anxiety, and epilepsy. However, further studies are needed to understand the exact mechanism of action of this compound and to evaluate its safety and efficacy in clinical trials.

Scientific Research Applications

N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-2-ethoxybenzamide has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders. This compound has also been shown to have anticonvulsant and anti-anxiety effects, making it a potential candidate for the treatment of epilepsy and anxiety-related disorders.